Cas no 2229016-70-8 (1-{pyrazolo1,5-apyridin-3-yl}cyclopentan-1-amine)

• Product Name: 1-{pyrazolo1,5-apyridin-3-yl}cyclopentan-1-amine
• CAS No: 2229016-70-8
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6338241
• PubChem ID: 165691697
• Update Time: 2025-10-29

1-{pyrazolo1,5-apyridin-3-yl}cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{pyrazolo1,5-apyridin-3-yl}cyclopentan-1-amine
• 1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopentan-1-amine
• 2229016-70-8
• EN300-1749554

• Inchi： 1S/C12H15N3/c13-12(6-2-3-7-12)10-9-14-15-8-4-1-5-11(10)15/h1,4-5,8-9H,2-3,6-7,13H2
• InChI Key： WAEXQGIZRMNGKI-UHFFFAOYSA-N
• SMILES： NC1(C2C=NN3C=CC=CC3=2)CCCC1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.3Ų

Additional information on 1-{pyrazolo1,5-apyridin-3-yl}cyclopentan-1-amine

1-{Pyrazolo[1,5-a]pyridin-3-yl}cyclopentan-1-amine: A Comprehensive Overview

The compound 1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopentan-amine, identified by the CAS number 2229016-70-8, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and its role in advancing research in organic synthesis and drug discovery.

Chemical Structure and Synthetics

The molecular structure of 1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopentan-amine is characterized by a pyrazolopyridine ring fused with a cyclopentane ring, featuring an amine functional group. This structure provides a platform for exploring novel synthetic methodologies. Recent studies have focused on optimizing the synthesis of this compound through catalytic processes and green chemistry approaches, aiming to enhance yield and reduce environmental impact.

Applications in Drug Discovery

In the realm of pharmacology, 1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopentan-amine has shown promise as a lead compound for developing bioactive agents. Researchers have investigated its potential as an antagonist or agonist in various receptor systems, particularly in GPCR signaling pathways. The compound's ability to modulate these pathways makes it a valuable tool in the study of neurodegenerative diseases and inflammatory conditions.

Materials Science and Catalysis

Beyond pharmacology, this compound has found applications in materials science, particularly in the development of novel catalysts. Its unique electronic properties make it suitable for use in homogeneous catalysis, where it can facilitate key transformations in organic synthesis. Recent advancements have explored its role in asymmetric catalysis and its potential for industrial-scale applications.

Safety and Handling Considerations strong>

While 1-{< strong >pyrazolo[1,5-a]pyridin -3 -yl}< strong > cyclopentan -amine is not classified as a hazardous chemical under standard definitions, proper handling procedures are recommended to ensure safety in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) and maintaining good ventilation during synthesis or analysis.

< p >< strong >Future Directions and Research Opportunities strong > p > < p >The future of 1 -{ pyrazolo [ 1 ,5 -a ] pyridin -3 -yl } cyclopentan -amine lies in continued exploration of its biological activity , synthetic versatility , and material properties . Collaborative efforts between chemists , biologists , and engineers will be crucial in unlocking new applications for this compound . As research progresses , it is anticipated that this molecule will play an increasingly important role in advancing both academic and industrial objectives . p > article > response >